4,4'-Ethene-1,2-diylbis(2,6-di-t-butylphenol)

• Molecular Formula: C30H44O2
• Molecular Weight: 436.7 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-[2-(3,5-ditert-butyl-4-hydroxyphenyl)ethenyl]phenol
• InChI: InChI=1S/C30H44O2/c1-27(2,3)21-15-19(16-22(25(21)31)28(4,5)6)13-14-20-17-23(29(7,8)9)26(32)24(18-20)30(10,11)12/h13-18,31-32H,1-12H3
• InChI Key: AWUDLXWGQXPWFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C=CC2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C

Description

4,4'-Ethene-1,2-diylbis(2,6-di-t-butylphenol) is a useful research compound. Its molecular formula is C30H44O2 and its molecular weight is 436.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-Ethene-1,2-diylbis(2,6-di-t-butylphenol) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Ethene-1,2-diylbis(2,6-di-t-butylphenol) including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 100 milliliter round-bottomed flask equipped with a magnetic stirrer and a reflux condenser capped with a paraffin-sealed gas bubbler was added 9.45 grams (0.022 mole) of 1,1-bis(3,5-di-t-butyl-4-hydroxyphenyl)-2-chloroethane (from EXAMPLE 10 above), 20 milliliters of glacial acetic acid, and 2.0 grams (0.024 mole) of anhydrous sodium acetate. The mixture was stirred and heated to reflux for 4 hours. The resulting homogeneous solution was cooled to ambient temperatures to induce crystallization of the product. The precipitated solid material was collected by suction filtration, washed successively with acetic acid and water, and dried to yield 7.8 grams (90 percent) of 3,5,3',5'-tetra-t-butyl-4,4'-dihydroxystilbene, which identity was confirmed by nuclear magnetic resonance spectroscopy.